Cas no 61898-38-2 (Cyclobutene, 1,3,3,4,4-pentafluoro-2-(pentafluoroethyl)-)

• Product Name: Cyclobutene, 1,3,3,4,4-pentafluoro-2-(pentafluoroethyl)-
• CAS No: 61898-38-2
• MF: C₆F₁₀
• MW: 262.048236846924
• CID: 463526
• PubChem ID: 12842338
• Update Time: 2025-04-19

Cyclobutene, 1,3,3,4,4-pentafluoro-2-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutene, 1,3,3,4,4-pentafluoro-2-(pentafluoroethyl)-
• 1,3,3,4,4-pentafluoro-2-(1,1,2,2,2-pentafluoroethyl)cyclobutene
• 61898-38-2
• 1,3,3,4,4-Pentafluoro-2-(pentafluoroethyl)cyclobut-1-ene
• DTXSID60511263
• SCHEMBL5396834
• 1,3,3,4,4-Pentafluoro-2-(pentafluoroethyl)cyclobutene
• perfluoroethylcyclobutene

• Inchi： 1S/C6F10/c7-2-1(3(8,9)5(2,12)13)4(10,11)6(14,15)16
• InChI Key： NXHQVQZLTRXACX-UHFFFAOYSA-N
• SMILES： FC1(C(C(=C1C(C(F)(F)F)(F)F)F)(F)F)F

Computed Properties

• Exact Mass: 261.984
• Monoisotopic Mass: 261.98403162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0